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Compound of Interest

Compound Name:
3-[(2-

Chlorobenzyl)oxy]benzaldehyde

CAS No.: 168084-94-4

Cat. No.: B070586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-[(2-Chlorobenzyl)oxy]benzaldehyde, a key intermediate in the synthesis of

pharmaceuticals and fine chemicals. This document is intended for researchers, scientists, and

drug development professionals, offering in-depth information on its molecular structure,

physical characteristics, spectroscopic data, synthesis, and safety protocols. The guide is

structured to provide not just data, but also the scientific reasoning behind experimental

methodologies, ensuring a thorough understanding for practical application.

Introduction
3-[(2-Chlorobenzyl)oxy]benzaldehyde, with the CAS Number 168084-94-4, is an aromatic

aldehyde that serves as a versatile building block in organic synthesis. Its structure, featuring a

benzaldehyde core linked to a 2-chlorobenzyl group via an ether bond, provides a unique

combination of reactive sites. The aldehyde functionality is a gateway for numerous chemical

transformations, while the chlorinated benzyl moiety can influence the molecule's overall

biological activity and pharmacokinetic properties. This guide will delve into the essential

physical and chemical characteristics of this compound, providing a solid foundation for its use

in research and development.
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Molecular and Physical Properties
A thorough understanding of a compound's physical properties is fundamental to its application

in synthesis and formulation. The key identifiers and properties of 3-[(2-
Chlorobenzyl)oxy]benzaldehyde are summarized below.

Property Value Source

CAS Number 168084-94-4

Molecular Formula C₁₄H₁₁ClO₂

Molecular Weight 246.69 g/mol

Physical Form Solid

Purity Typically ≥90%

While specific experimental data for the melting point, boiling point, and solubility of 3-[(2-
Chlorobenzyl)oxy]benzaldehyde are not readily available in public literature, we can infer

some of its expected characteristics based on analogous compounds. For instance, related

benzaldehyde derivatives are often soluble in common organic solvents like ethanol, diethyl

ether, acetone, and benzene.[1]

Spectroscopic Characterization
Spectroscopic analysis is crucial for the unambiguous identification and quality control of

chemical compounds. While a dedicated full spectrum for 3-[(2-
Chlorobenzyl)oxy]benzaldehyde is not publicly available, the expected spectral features can

be predicted based on its structural components and data from similar molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehyde

proton (around 9.8-10.0 ppm), the aromatic protons of both benzene rings (typically in the

range of 7.0-8.0 ppm), and the methylene protons of the benzyl group (around 5.0-5.5 ppm).

¹³C NMR: The carbon NMR spectrum will feature a characteristic signal for the carbonyl

carbon of the aldehyde group (in the region of 190-200 ppm).[2] The aromatic carbons will
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appear in the 110-160 ppm range, with the carbon attached to the ether oxygen shifted

downfield. The methylene carbon of the benzyl group would likely resonate around 70 ppm.

Infrared (IR) Spectroscopy
The IR spectrum will be dominated by a strong absorption band corresponding to the C=O

stretching vibration of the aldehyde group, typically found in the region of 1680-1715 cm⁻¹.

Other significant peaks will include C-H stretching vibrations of the aromatic rings (around

3000-3100 cm⁻¹) and the C-O-C stretching of the ether linkage (around 1200-1250 cm⁻¹ and

1000-1100 cm⁻¹).

Mass Spectrometry (MS)
In a mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z 246. Key

fragmentation patterns would likely involve the cleavage of the benzylic ether bond, leading to

fragments corresponding to the 2-chlorobenzyl cation (m/z 125) and the 3-

hydroxybenzaldehyde radical cation (m/z 122). Further fragmentation of the benzaldehyde

moiety could result in the loss of CO (28 Da) to give a phenyl cation fragment.

Synthesis and Purification
The synthesis of 3-[(2-Chlorobenzyl)oxy]benzaldehyde is typically achieved through a

Williamson ether synthesis. This well-established reaction provides a reliable route to the target

molecule.

General Synthesis Protocol
The synthesis involves the reaction of 3-hydroxybenzaldehyde with 2-chlorobenzyl chloride in

the presence of a base.
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Reactants & Reagents

3-Hydroxybenzaldehyde

Williamson Ether Synthesis

2-Chlorobenzyl Chloride

Base (e.g., K₂CO₃)

Solvent (e.g., DMF)

3-[(2-Chlorobenzyl)oxy]benzaldehyde

KCl + H₂O + CO₂

Personal Protective Equipment Handling Procedures

Potential Hazards

Safety Goggles Chemical-Resistant Gloves Lab Coat Well-Ventilated Area / Fume Hood Cool, Dry, Well-Ventilated Storage

Skin Irritation

Safe Handling of
3-[(2-Chlorobenzyl)oxy]benzaldehyde

Eye Irritation Respiratory Irritation

Wear Wear Wear Work in Store in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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